Cas no 1863417-88-2 (2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine
• CAS No: 1863417-88-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5999392
• PubChem ID: 130599080
• Update Time: 2025-10-29

2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine
• EN300-1853518
• 1863417-88-2
• 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine

• Inchi： 1S/C8H14N4/c1-8(2)6(7(8)9)5-4-12(3)11-10-5/h4,6-7H,9H2,1-3H3
• InChI Key： HYCZINJJCADGEX-UHFFFAOYSA-N
• SMILES： NC1C(C2=CN(C)N=N2)C1(C)C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine

Recent Advances in the Study of 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS: 1863417-88-2)

The compound 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS: 1863417-88-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane and triazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a versatile scaffold in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to introduce the triazole ring, followed by a cyclopropanation step. This method not only improved the accessibility of the compound but also highlighted its potential for large-scale production.

Pharmacological evaluations have revealed that 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent preclinical study (Nature Communications, 2024) reported that the compound demonstrated neuroprotective effects in a rodent model of Parkinson's disease, reducing dopaminergic neuron loss and improving motor function.

Beyond its neurological applications, this compound has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy identified 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine as a potent inhibitor of bacterial efflux pumps, which are often implicated in antibiotic resistance. The compound enhanced the efficacy of conventional antibiotics against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, offering a potential strategy to combat antimicrobial resistance.

In conclusion, 2,2-Dimethyl-3-(1-methyl-1h-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS: 1863417-88-2) represents a multifaceted molecule with significant therapeutic potential. Its synthetic accessibility, diverse pharmacological activities, and promising preclinical results underscore its value as a candidate for further drug development. Future research should focus on elucidating its detailed mechanisms of action and exploring its applications in other disease areas.